![molecular formula C19H15F2N5O3 B2465432 N-(2-fluorophenyl)-2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide CAS No. 941917-49-3](/img/structure/B2465432.png)
N-(2-fluorophenyl)-2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-fluorophenyl)-2-(8-(4-fluorophenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C19H15F2N5O3 and its molecular weight is 399.358. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antimicrobial and Antiproliferative Activities
Compounds related to the specified chemical structure have been studied for their antimicrobial and antiproliferative activities. For instance, a study demonstrated that certain derivatives exhibited inhibitory influence on breast and liver cancer cells, surpassing the effectiveness of the reference drug doxorubicin (Fahim et al., 2021). Similarly, other research has indicated the potential of fluorine-substituted triazines as antimicrobial agents against various bacterial strains (Alharbi & Alshammari, 2019).
Anticancer Properties
Several studies have focused on the anticancer properties of fluorine-containing triazinones. Research has shown that these compounds exhibit promising activity against different cancer cell lines, indicating their potential as therapeutic agents (Holla, Bhat, & Shetty, 2003). In another study, fluorinated 1,2,4-triazinothiadiazolones were evaluated for their potential as anthelmintic drugs (Makki, Rahman, & Ali, 2015).
Enzyme Inhibition and Tyrosinase Activity
Research on related compounds has shown that some derivatives exhibit inhibitory activity against enzymes like tyrosinase, suggesting their potential use in the treatment of conditions like melanogenesis (Hassan et al., 2022).
Antifungal and Apoptotic Effects
Some compounds within this class have been studied for their antifungal properties, demonstrating effectiveness against various Candida species. Additionally, their apoptotic effects on these fungi have been noted, indicating their potential as antifungal agents (Çavușoğlu, Yurttaş, & Cantürk, 2018).
Antioxidant and Anticancer Effects
Research has also explored the antioxidant properties of triazolo-thiadiazoles, finding that some compounds exhibit significant cytotoxic effects on cancer cell lines like HepG2, indicating their potential use as anticancer agents (Sunil et al., 2010).
Properties
IUPAC Name |
N-(2-fluorophenyl)-2-[8-(4-fluorophenyl)-3,4-dioxo-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15F2N5O3/c20-12-5-7-13(8-6-12)24-9-10-25-17(28)18(29)26(23-19(24)25)11-16(27)22-15-4-2-1-3-14(15)21/h1-8H,9-11H2,(H,22,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFRJPVQOQVVJGV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2C(=O)C(=O)N(N=C2N1C3=CC=C(C=C3)F)CC(=O)NC4=CC=CC=C4F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15F2N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.